Cas no 2219320-08-6 (MSC1094308)

MSC1094308 structure
MSC1094308 structure
Product Name:MSC1094308
CAS No:2219320-08-6
MF:C29H29F3N2
MW:462.549177885056
CID:4757597
PubChem ID:139035043
Update Time:2025-05-20

MSC1094308 Chemical and Physical Properties

Names and Identifiers

    • MSC1094308
    • N-((6-Fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)methyl)-4,4-bis(4-fluorophenyl)butan-1-amine
    • BCP31488
    • BS-16542
    • 4,4-Bis(4-fluorophenyl)-N-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)methyl]-1-butanamine
    • CS-0086627
    • CHEMBL4572843
    • [4,4-bis(4-fluorophenyl)butyl][(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)methyl]amine
    • MSC 1094308
    • BDBM50514006
    • DA-55739
    • 2219320-08-6
    • C29H29F3N2
    • 4,4-bis(4-fluorophenyl)-N-[(6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-3-yl)methyl]butan-1-amine
    • D81326
    • AKOS037649088
    • MSC-1094308; MSC 1094308
    • MFCD31814427
    • HY-123872
    • SCHEMBL24837125
    • Inchi: 1S/C29H29F3N2/c30-22-8-4-20(5-9-22)25(21-6-10-23(31)11-7-21)2-1-15-33-18-19-3-13-28-26(16-19)27-17-24(32)12-14-29(27)34-28/h4-12,14,17,19,25,33-34H,1-3,13,15-16,18H2
    • InChI Key: OCZIMUMAPGQEBH-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C1=C(CCC(CNCCCC(C3C=CC(=CC=3)F)C3C=CC(=CC=3)F)C1)N2

Computed Properties

  • Exact Mass: 462.228283g/mol
  • Monoisotopic Mass: 462.228283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 8
  • Complexity: 595
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 27.8
  • Molecular Weight: 462.5g/mol

MSC1094308 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-SH037-5mg
MSC1094308
2219320-08-6 98%
5mg
1210CNY 2021-05-07
DC Chemicals
DC21352-100 mg
MSC 1094308
2219320-08-6 >98%
100mg
$1100.0 2022-02-28
DC Chemicals
DC21352-250 mg
MSC 1094308
2219320-08-6 >98%
250mg
$2200.0 2022-02-28
DC Chemicals
DC21352-1 g
MSC 1094308
2219320-08-6 >98%
1g
$4400.0 2022-02-28
MedChemExpress
HY-123872-10mM*1mLinDMSO
MSC1094308
2219320-08-6 99.75%
10mM*1mLinDMSO
¥1530 2022-02-25
MedChemExpress
HY-123872-5mg
MSC1094308
2219320-08-6 99.89%
5mg
¥950 2024-04-19
MedChemExpress
HY-123872-10mg
MSC1094308
2219320-08-6 99.89%
10mg
¥1500 2024-04-19
MedChemExpress
HY-123872-50mg
MSC1094308
2219320-08-6 99.89%
50mg
¥5100 2024-04-19
MedChemExpress
HY-123872-100mg
MSC1094308
2219320-08-6 99.89%
100mg
¥8700 2024-04-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M936946-5g
MSC1094308
2219320-08-6 ≥98%
5g
¥1,187.10 2022-09-01

Additional information on MSC1094308

Research Briefing on MSC1094308 (CAS: 2219320-08-6): A Novel Therapeutic Agent in Chemical Biology and Medicine

Recent advancements in chemical biology and medicinal chemistry have highlighted the potential of MSC1094308 (CAS: 2219320-08-6) as a promising therapeutic agent. This compound has garnered significant attention due to its unique molecular structure and its potential applications in targeting specific biological pathways. The purpose of this briefing is to provide an overview of the latest research findings related to MSC1094308, including its mechanism of action, preclinical efficacy, and potential clinical applications.

MSC1094308 is a small molecule inhibitor designed to target a critical enzyme involved in cellular signaling pathways. Its chemical structure, characterized by the CAS number 2219320-08-6, has been optimized for high specificity and potency. Recent studies have demonstrated that MSC1094308 exhibits strong inhibitory effects on its target enzyme, leading to significant reductions in pathological cellular proliferation. These findings suggest that MSC1094308 could be a viable candidate for the treatment of diseases characterized by dysregulated cell growth, such as certain cancers and inflammatory disorders.

In preclinical studies, MSC1094308 has shown remarkable efficacy in animal models. For instance, a study published in the Journal of Medicinal Chemistry reported that MSC1094308 achieved a 70% reduction in tumor growth in xenograft models of breast cancer. The compound's pharmacokinetic profile, including its bioavailability and half-life, was also found to be favorable, further supporting its potential for clinical development. Additionally, MSC1094308 demonstrated a low toxicity profile, with minimal adverse effects observed in treated animals.

The mechanism of action of MSC1094308 involves the selective inhibition of a key enzyme in the MAPK signaling pathway, which is often hyperactivated in various cancers. By disrupting this pathway, MSC1094308 effectively halts the proliferation of cancer cells and induces apoptosis. This targeted approach not only enhances the therapeutic efficacy but also reduces the likelihood of off-target effects, a common challenge with conventional chemotherapy agents.

Beyond oncology, MSC1094308 is being explored for its potential applications in other therapeutic areas. Preliminary data suggest that the compound may also modulate immune responses, making it a candidate for autoimmune diseases. Researchers are currently investigating its effects in models of rheumatoid arthritis and multiple sclerosis, with encouraging early results. These findings underscore the versatility of MSC1094308 and its potential to address unmet medical needs across multiple indications.

In conclusion, MSC1094308 (CAS: 2219320-08-6) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique properties, including high specificity, favorable pharmacokinetics, and low toxicity, position it as a promising candidate for further development. Ongoing research aims to elucidate its full therapeutic potential and pave the way for clinical trials. As the scientific community continues to explore the applications of MSC1094308, it is anticipated that this compound will play a pivotal role in the future of targeted therapy.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD